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Compound of Interest

Compound Name: 2-Bromo-5-chloro-benzeneethanol

Cat. No.: B7936760

Get Quote

Executive Summary
2-Bromo-5-chloro-benzeneethanol (CAS: 947614-94-0), also known as 2-(2-Bromo-5-

chlorophenyl)ethanol, is a critical halogenated aromatic building block in medicinal chemistry. It

serves as a scaffold for synthesizing complex pharmacophores, including SGLT2 inhibitors and

other metabolic disease therapeutics.

This guide provides a rigorous spectral analysis designed for analytical chemists and process

engineers. Unlike generic spectral lists, this document focuses on causality—linking specific

molecular vibrations to spectral features—and comparative diagnostics, enabling you to

distinguish this product from its metabolic precursors (acids/aldehydes) and positional isomers.

Part 1: Spectral Fingerprint Analysis
The IR spectrum of 2-Bromo-5-chloro-benzeneethanol is defined by the interplay between its

polar aliphatic tail and its electron-deficient aromatic core.
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This region confirms the chemical identity of the molecule (Alcohol vs. Carbonyl impurities).
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Vibration Mode
Wavenumber
(cm⁻¹)

Intensity
Diagnostic
Significance

O-H Stretch 3200 – 3550 Strong, Broad

Primary Identification.

Indicates the terminal

hydroxyl group.

Broadening results

from intermolecular H-

bonding. In dilute non-

polar solvents, this

shifts to a sharp peak

at ~3600 cm⁻¹.

C-H Stretch (Ar) 3000 – 3100 Weak - Medium

Characteristic of the

benzene ring protons.

Absence of peaks

>3000 cm⁻¹ suggests

ring saturation

(impurity).

C-H Stretch (Alk) 2850 – 2960 Medium

Arising from the ethyl

linker (-CH₂-CH₂-).

Look for two distinct

bands

(symmetric/asymmetri

c) just below 3000

cm⁻¹.

Ring C=C Stretch 1450 – 1600 Medium, Sharp

Usually 2-3 bands.

The halogen

substitution (Br, Cl)

polarizes the ring,

often enhancing the

intensity of these

skeletal vibrations

compared to

unsubstituted

benzene.
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Fingerprint Region (1500 – 400 cm⁻¹)
This region validates the substitution pattern and halogen presence.

C-O Stretch (1000 – 1050 cm⁻¹): A strong, sharp peak characteristic of primary alcohols.

C-Cl Stretch (1000 – 1100 cm⁻¹ & 600-800 cm⁻¹): Aryl chlorides typically show vibrational

coupling. The lower frequency band is more specific.

C-Br Stretch (500 – 700 cm⁻¹): Aryl bromides absorb at lower frequencies due to the high

mass of the bromine atom.

Out-of-Plane (OOP) Bending (800 – 900 cm⁻¹): The 1,2,4-trisubstituted pattern (functionally

similar to the 1,2,5- pattern of this molecule) typically yields two strong bands. This is the

primary differentiator from isomers.

Part 2: Comparative Analysis & Alternatives
In drug development, "performance" is measured by the ability to distinguish the target

intermediate from its precursors and isomers.

Scenario A: Reaction Monitoring (Target vs. Precursor)
Common synthesis routes involve the reduction of 2-Bromo-5-chlorophenylacetic acid or the

corresponding ester/aldehyde.

Feature Target: Alcohol
Precursor:

Carboxylic Acid
Precursor: Aldehyde

3200-3600 cm⁻¹ Strong Broad O-H
Very Broad O-H

(2500-3300)

Absent (C-H Fermi

doublet ~2700-2800)

1700-1750 cm⁻¹ Absent
Strong C=O

(Carbonyl)

Strong C=O

(Carbonyl)

1000-1300 cm⁻¹ C-O (Alcohol) C-O (Acid dimer) Absent

Insight: The disappearance of the Carbonyl (C=O) peak at ~1700 cm⁻¹ is the most reliable

metric for reaction completion.
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Scenario B: Isomeric Differentiation
Distinguishing 2-Bromo-5-chloro-benzeneethanol from 2-Bromo-4-chloro-benzeneethanol.

Mechanism: The position of the chlorine atom changes the symmetry and the dipole moment

vectors of the ring vibrations.

Diagnostic: Focus on the OOP Bending Region (650-900 cm⁻¹).

2,5-substitution (Target): Typically shows specific bands for isolated H (position 3, 4, 6

relative to ethanol?). Correction: Numbering is 1-ethanol, 2-bromo, 5-chloro. Protons are

at 3, 4, 6. H-3 and H-4 are adjacent (ortho coupling); H-6 is isolated (para to Cl, meta to

ethanol).

2,4-substitution (Isomer): Protons at 3, 5, 6. H-5 and H-6 are adjacent; H-3 is isolated.

Result: The specific pattern of the "fingerprint" bands will shift. While exact wavenumbers

require a reference standard, the pattern of peaks in the 800-900 cm⁻¹ region will differ

distinctively between isomers.

Part 3: Experimental Protocol (Self-Validating)
Method: Attenuated Total Reflectance (ATR) FTIR
Rationale: The compound is likely a viscous liquid or low-melting solid. ATR requires minimal

prep and allows for easy cleaning, crucial for high-throughput screening.

Step-by-Step Protocol:

Background Collection: Clean the Diamond/ZnSe crystal with isopropanol. Collect a

background air spectrum (32 scans, 4 cm⁻¹ resolution) to eliminate atmospheric CO₂ and

H₂O interference.

Sample Application:

If Liquid: Place 10-20 µL on the crystal center. Ensure no bubbles are trapped (bubbles

cause scattering, distorting the baseline).
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If Solid: Place ~5 mg on the crystal. Lower the pressure arm until the force gauge

indicates optimal contact. Caution: Overtightening can damage soft crystals, but

insufficient pressure yields poor signal-to-noise.

Acquisition: Scan the sample (32-64 scans).

Validation (The "Trust" Check):

Check 1: Is the baseline flat? (If sloping, contact is poor).

Check 2: Is the O-H peak present? (If not, confirm sample identity).

Check 3: Are CO₂ doublets (2350 cm⁻¹) subtracted? (If positive/negative peaks appear

here, re-run background).

Cleaning: Wipe with ethanol. Run a "blank" scan to ensure no carryover (critical for

halogenated compounds which can stick to ZnSe).

Part 4: Decision Logic for Identification
The following diagram illustrates the logical workflow to confirm the identity of 2-Bromo-5-
chloro-benzeneethanol against common deviations.
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Unknown Sample Spectrum

Check 1700-1750 cm⁻¹
(Carbonyl Region)

Strong Peak Present

Yes

Peak Absent

No

ID: Precursor Contamination
(Acid/Aldehyde)

Check 3200-3600 cm⁻¹
(Hydroxyl Region)

Broad Strong Peak

Yes

Peak Absent/Weak

No

Check 600-900 cm⁻¹
(Fingerprint/OOP) ID: Unknown/Degraded

CONFIRMED ID:
2-Bromo-5-chloro-benzeneethanol

Matches Reference
(1,2,5-pattern)

ID: Positional Isomer
(e.g., 2-Bromo-4-chloro)

Deviates from Reference

Click to download full resolution via product page

Caption: Decision tree for validating 2-Bromo-5-chloro-benzeneethanol purity using IR

spectral markers.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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